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Compound of Interest

Compound Name: Mevastatin hydroxy acid sodium

CAS No.: 99782-89-5

Cat. No.: B124844 Get Quote

Executive Summary: The "Tale of Two Statins"
Inconsistent results with Mevastatin (Compactin) are the single most common support ticket we

receive regarding HMG-CoA reductase inhibitors. The root cause is almost invariably a

misunderstanding of the dynamic equilibrium between the Lactone (prodrug) and Hydroxy Acid

(active) forms.

The Core Mechanism: Mevastatin naturally exists as a lactone (closed ring). In this form, it is

biologically inactive in cell-free assays because it cannot bind the catalytic site of HMG-CoA

reductase. It requires hydrolysis (ring-opening) to become the active Hydroxy Acid.[1]

In Vivo: Esterases or physiological pH eventually hydrolyze the lactone.

In Vitro: You must manually control this state. If you use the lactone in an enzyme assay, it

will fail. If you use the Hydroxy Acid Sodium Salt but allow the pH to drop, it will revert to the

inactive lactone.

This guide provides the protocols and chemical insights to stabilize your reagent and guarantee

reproducible IC50 data.
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The stability of Mevastatin Hydroxy Acid Sodium is strictly pH-dependent. At neutral or

alkaline pH, the active open-ring structure is stable. As pH drops below 6.0, the thermodynamic

equilibrium shifts toward lactonization, rendering the drug inactive.

Visualizing the Equilibrium
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Figure 1: The pH-dependent interconversion of Mevastatin forms. The active Hydroxy Acid form

(Green) requires neutral-to-alkaline conditions to resist reversion to the inactive Lactone form

(Red).

Reagent Selection & Preparation
Choosing the correct form of Mevastatin is the first step in eliminating variability.
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Feature Mevastatin (Lactone)
Mevastatin Hydroxy Acid
(Sodium Salt)

CAS Number 73573-88-3 75225-50-2

Primary State Inactive Prodrug Active Inhibitor

Solubility
DMSO, Ethanol (Insoluble in

water)
Water, DMSO, Ethanol

Primary Use
Whole cell assays (requires

esterases)

Cell-free enzyme assays &

Whole cell

Stability Stable solid Hygroscopic; pH sensitive

Risk Factor High (requires activation step) Low (if pH maintained)

Protocol A: Handling the Sodium Salt (Recommended)
If you purchased Mevastatin Sodium Salt (e.g., Sigma 474705, Cayman 10010339).

Solvent Choice: Dissolve in sterile distilled water or aqueous buffer (PBS, pH 7.4).

Note: While soluble in DMSO, using water avoids solvent toxicity in sensitive cell lines.

pH Check: Ensure the solvent pH is 7.2 – 8.0.

Critical: Do not dissolve in acidic buffers (e.g., acetate buffer) or unbuffered saline that

may have absorbed CO2 (becoming acidic).

Storage:

Aliquot immediately.

Store at -20°C.

Shelf Life: 1 month at -20°C in solution. The solid is hygroscopic; store desiccated.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Activating the Lactone (The "Rescue"
Protocol)
If you purchased Mevastatin Lactone and need to run an enzyme assay, you must chemically

convert it.

Dissolve: Prepare a 25 mg/mL solution of Mevastatin Lactone in Ethanol.

Hydrolyze:

Add 1N NaOH (Sodium Hydroxide) to the ethanolic solution.

Ratio: Use a 1:1 molar ratio of NaOH to Mevastatin, plus a slight excess (e.g., 1.1

equivalents).

Example: For 10 mg Mevastatin (MW ~390.5), add ~28 µL of 1N NaOH.

Incubate: Heat at 50°C for 2 hours or incubate at room temperature for 12 hours.

Neutralize (Carefully): Adjust pH to ~7.2–7.5 using dilute HCl. Do not overshoot below pH

7.0, or it will re-lactonize.

Filter: Sterile filter (0.22 µm) and store at -20°C.

Troubleshooting Guide: Common Failure Modes
Issue 1: "My IC50 values are shifting day-to-day."

Cause: pH Drift.

Mechanism: If your stock solution is stored in unbuffered water, absorption of atmospheric

CO2 can lower the pH to ~5.5, triggering slow lactonization.

Solution: Prepare stock solutions in 10 mM Tris-HCl (pH 7.5) or PBS (pH 7.4) rather than

pure water.

Issue 2: "The compound precipitated when I added it to
the media."
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Cause: Solubility Shock (Lactone users).

Mechanism: Mevastatin Lactone is hydrophobic.[2] Adding a high-concentration DMSO stock

directly to aqueous media can cause micro-precipitation that is invisible to the naked eye but

reduces effective concentration.

Solution: Use the Sodium Salt form (water-soluble).[3] If using lactone, ensure final DMSO

concentration is <0.1% and vortex immediately upon addition.

Issue 3: "No inhibition observed in my enzyme assay."
Cause: Using the Lactone in a cell-free system.

Mechanism: Purified HMG-CoA reductase cannot bind the lactone ring. It requires the open

acid chain.

Solution: Switch to Mevastatin Hydroxy Acid Sodium Salt.

Frequently Asked Questions (FAQs)
Q: Can I store the Sodium Salt at 4°C? A: No. Hydroxy acid statins are prone to oxidation and

slow lactonization at 4°C. Always store stock solutions at -20°C or -80°C.

Q: Why is the Sodium Salt weight in the vial higher than expected? A: The Sodium Salt is

hygroscopic. It absorbs moisture from the air rapidly. If you weigh it on an open balance, you

are likely weighing water weight + drug, leading to an under-dosed solution. Always equilibrate

the vial to room temperature in a desiccator before opening.

Q: Is Mevastatin Hydroxy Acid light sensitive? A: Yes, like most statins, it can degrade under

UV/intense light. Store aliquots in amber tubes or wrapped in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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